Cas no 10348-26-2 (Nonanedioic acid,2-propyl-)

• Product name: Nonanedioic acid,2-propyl-
• CAS No: 10348-26-2
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 118549
• PubChem ID: 553176

Nonanedioic acid,2-propyl- Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid,2-propyl-
• Nonanedioic acid, 2-propyl-
• 10348-26-2
• a-n-propylazelaic acid
• SCHEMBL3146559
• WIKIUKRKLSPEDN-UHFFFAOYSA-N
• 2-Propylnonanedioic acid #

• Inchi： InChI=1S/C12H22O4/c1-2-7-10(12(15)16)8-5-3-4-6-9-11(13)14/h10H,2-9H2,1H3,(H,13,14)(H,15,16)
• InChI Key： WIKIUKRKLSPEDN-UHFFFAOYSA-N
• SMILES： CCCC(C(=O)O)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids